Cas no 14118-18-4 (2-Benzothiazolesulfenamide,N-methyl-)

2-Benzothiazolesulfenamide,N-methyl- structure

14118-18-4 structure

Product Name:2-Benzothiazolesulfenamide,N-methyl-

CAS No:14118-18-4

MF:C₈H₈N₂S₂

MW:196.292518615723

CID:120161

PubChem ID:15610364

Update Time:2025-04-18

2-Benzothiazolesulfenamide,N-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazolesulfenamide,N-methyl-
- 2-Benzothiazolesulfenamide,N-methyl-(7CI,8CI,9CI)
- SCHEMBL10474784
- N-Methyl-2-benzothiazolesulfenamide
- benzothiazolylsulfanyl-methyl-amine
- N-(1,3-benzothiazol-2-ylsulfanyl)methanamine
- DTXSID301294617
- 2-[(methylamino)sulfanyl]-1,3-benzothiazole
- 14118-18-4
- Inchi： 1S/C8H8N2S2/c1-9-12-8-10-6-4-2-3-5-7(6)11-8/h2-5,9H,1H3
- InChI Key： UZBIEGBACHITGH-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC=CC1=2)SNC

Computed Properties

Exact Mass: 196.01304
Monoisotopic Mass: 196.01289061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 78.5Å²

Experimental Properties

PSA: 24.92

2-Benzothiazolesulfenamide,N-methyl- Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315

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